3,4-dimethoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H20N4O4/c1-28-18-9-6-15(12-19(18)29-2)22(27)23-16-7-4-14(5-8-16)17-13-26-20(24-17)10-11-21(25-26)30-3/h4-13H,1-3H3,(H,23,27)
• InChI Key: ANAVXJDYHRZXTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=CN4C(=N3)C=CC(=N4)OC)OC
• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol

Description

3,4-dimethoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. This compound is also known as MLN4924 and is a small molecule inhibitor of NEDD8-activating enzyme (NAE). NAE is an essential enzyme for the activation of the NEDD8 protein, which is involved in various cellular processes such as cell cycle regulation, DNA damage response, and protein degradation. Inhibition of NAE by MLN4924 can lead to the accumulation of NEDD8-conjugated proteins and subsequent disruption of cellular processes, making it a promising target for cancer therapy.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Synthesis of Novel Heterocyclic Compounds : A study by Abu‐Hashem et al. (2020) discusses the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone. These compounds demonstrated significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, suggesting potential applications in pharmaceutical research for the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Characterization and Biological Activity : Research on the synthesis and characterization of substituted phenyl pyrido and pyrimidin-amine derivatives by Maheswaran et al. (2012) highlighted their mild to moderate antibacterial and antioxidant activities. This illustrates the potential use of such compounds in developing new antimicrobial and antioxidant agents (Maheswaran et al., 2012).

• Inhibitors of Heparanase : A study by Xu et al. (2006) described the synthesis of benzamide derivatives as small molecule heparanase inhibitors, showing potential applications in cancer therapy due to their ability to inhibit heparanase, an enzyme involved in tumor metastasis and angiogenesis (Xu et al., 2006).

• Antioxidant Studies : Ahmad et al. (2012) synthesized new series of N-substituted benzyl/phenyl compounds with notable antioxidant activities. These findings suggest the potential for developing novel antioxidants based on the structural features of these compounds (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).